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Compound of Interest

Compound Name:
1-isopropyl-1H-imidazole-4-

carboxylic acid

Cat. No.: B3030547 Get Quote

An In-depth Technical Guide to 1-isopropyl-1H-imidazole-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 1-isopropyl-1H-
imidazole-4-carboxylic acid, a heterocyclic building block of significant interest in medicinal

chemistry and pharmaceutical research. We will detail its core physicochemical properties,

outline a robust synthetic protocol, discuss its applications as a key intermediate in the

development of therapeutic agents, and provide essential safety and handling guidelines. The

central role of the imidazole scaffold in drug design is explored, contextualizing the value of this

specific derivative. All information is grounded in authoritative sources to ensure scientific

integrity.

Core Identification and Significance
1-isopropyl-1H-imidazole-4-carboxylic acid is a substituted imidazole derivative. Its structure

is characterized by a central five-membered aromatic imidazole ring, a carboxylic acid group at

the 4-position, and an isopropyl substituent at the 1-position nitrogen. This unique combination

of functional groups makes it a valuable intermediate in organic synthesis.[1][2]

The imidazole ring is a crucial pharmacophore found in many naturally occurring molecules like

the amino acid histidine and in numerous FDA-approved drugs.[3] Its electron-rich nature and

the presence of both hydrogen bond donor and acceptor sites allow it to form multiple
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interactions with biological targets such as enzymes and receptors.[3] The carboxylic acid

moiety often serves as a key interaction point or as a bioisostere for other functional groups in

drug design, enhancing polarity and enabling further chemical modification.[4][5][6]

Key Identifiers:

Chemical Name: 1-isopropyl-1H-imidazole-4-carboxylic acid

CAS Number: 917364-12-6[1][7][8]

Molecular Formula: C₇H₁₀N₂O₂[1][2]

Synonyms: 1-(Propan-2-yl)-1H-imidazole-4-carboxylic acid

Physicochemical Properties
A summary of the key computed and experimental properties of this compound is essential for

its application in a laboratory setting. These properties influence solubility, reactivity, and

analytical characterization.

Property Value Source

Molecular Weight 154.17 g/mol [1][2][9]

IUPAC Name
1-(propan-2-yl)-1H-imidazole-

4-carboxylic acid
[2]

Canonical SMILES CC(C)N1C=NC=C1C(=O)O [1]

InChI Key
YNVHXICSOWGFDO-

UHFFFAOYSA-N
[9]

Appearance
Typically a white to off-white

solid powder.
[5]

Solubility
Expected to be soluble in polar

organic solvents.
[5]

Synthesis Protocol: Hydrolysis of Ester Precursor
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One of the most direct and common methods for preparing imidazole-4-carboxylic acids is

through the hydrolysis of their corresponding ester precursors (e.g., ethyl or methyl esters).[10]

[11][12] This process, known as saponification, utilizes a strong base to convert the ester into a

carboxylate salt, which is then protonated with acid to yield the final carboxylic acid.

Causality in Experimental Design: The choice of a basic hydrolysis is predicated on the high

efficiency of saponification for robust esters. Potassium hydroxide is selected for its high

solubility in aqueous or alcoholic solvents. The final acidification step is critical; adjusting the

pH to just below the pKa of the carboxylic acid ensures complete protonation and precipitation

of the product, maximizing yield.

Step-by-Step Experimental Protocol
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve the starting material, ethyl 1-isopropyl-1H-imidazole-4-carboxylate, in

ethanol.

Base Addition: Prepare a solution of potassium hydroxide (KOH) in water and add it to the

flask. A typical molar excess of 2-3 equivalents of KOH is used to drive the reaction to

completion.

Hydrolysis: Heat the reaction mixture to reflux (approximately 80-90 °C) and stir vigorously.

The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the

starting ester spot is no longer visible.

Workup - Neutralization: After cooling the mixture to room temperature, slowly add a strong

acid, such as concentrated hydrochloric acid (HCl), to neutralize the excess base and

protonate the carboxylate. Adjust the pH to approximately 1-2 to ensure full precipitation of

the product.[10][12]

Isolation: The resulting solid precipitate is collected by vacuum filtration.

Purification: Wash the crude product with cold water to remove inorganic salts. For higher

purity, the product can be recrystallized from a suitable solvent system, such as an

ethanol/water mixture.[10]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 1-isopropyl-1H-imidazole-4-carboxylic acid.

Applications in Research and Drug Development
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The primary utility of 1-isopropyl-1H-imidazole-4-carboxylic acid is as a molecular scaffold

or building block for the synthesis of more complex, biologically active molecules.[4][13]

Enzyme Inhibitors and Receptor Antagonists: The imidazole core is a key feature in

molecules designed to inhibit enzymes or block receptors. For instance, it is a component of

angiotensin II receptor antagonists.[4][6] The carboxylic acid group can mimic the side chain

of aspartic or glutamic acid, forming critical salt-bridge interactions within a protein's active

site.

Antimicrobial and Anticancer Agents: Imidazole derivatives have shown significant potential

as antimicrobial and anticancer agents.[3][4] This compound serves as a starting point for

creating libraries of novel derivatives to be screened for therapeutic activity.

Coordination Chemistry: The N/O donor atoms in imidazole carboxylic acids make them

effective ligands for creating metal-organic complexes, which have applications in catalysis

and materials science.[14][15]

Conceptual Role in Drug Discovery
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Caption: Role as a building block in a typical drug discovery pipeline.

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 1-isopropyl-1H-imidazole-4-carboxylic acid is

not detailed in the provided results, general precautions for imidazole carboxylic acid
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derivatives should be followed. These compounds are typically acidic and can be irritating.[16]

[17]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and a lab coat to prevent skin and eye contact.[18]

Handling: Use only under a chemical fume hood to avoid inhalation of dust.[18] Avoid

breathing dust, fume, gas, mist, vapors, or spray.[16] Wash hands and any exposed skin

thoroughly after handling.[17]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[16]

These guidelines are based on SDS information for structurally related imidazole compounds

and represent best practices for laboratory safety.

Conclusion
1-isopropyl-1H-imidazole-4-carboxylic acid (CAS: 917364-12-6) is a well-defined chemical

entity with significant value for the scientific community. Its utility as a synthetic intermediate is

rooted in the proven importance of the imidazole pharmacophore in drug discovery.

Understanding its properties, synthesis, and safe handling is crucial for researchers aiming to

leverage this compound in the creation of novel therapeutics and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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